Cas no 2172473-86-6 (1-(5-fluoropyridin-2-yl)ethyl chloroformate)

• Product Name: 1-(5-fluoropyridin-2-yl)ethyl chloroformate
• CAS No: 2172473-86-6
• MF: C₈H₇ClFNO₂
• MW: 203.598084688187
• CID: 6006643
• PubChem ID: 165749892
• Update Time: 2025-10-15

1-(5-fluoropyridin-2-yl)ethyl chloroformate Chemical and Physical Properties

Names and Identifiers

• 1-(5-fluoropyridin-2-yl)ethyl chloroformate
• 2172473-86-6
• EN300-1612811

• Inchi： 1S/C8H7ClFNO2/c1-5(13-8(9)12)7-3-2-6(10)4-11-7/h2-5H,1H3
• InChI Key： DLBGSOJPNBUQCO-UHFFFAOYSA-N
• SMILES： ClC(=O)OC(C)C1C=CC(=CN=1)F

Computed Properties

• Exact Mass: 203.0149343g/mol
• Monoisotopic Mass: 203.0149343g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 39.2Ų

Additional information on 1-(5-fluoropyridin-2-yl)ethyl chloroformate

Introduction to 1-(5-fluoropyridin-2-yl)ethyl chloroformate (CAS No. 2172473-86-6)

1-(5-fluoropyridin-2-yl)ethyl chloroformate, identified by the Chemical Abstracts Service Number (CAS No.) 2172473-86-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of fluorinated pyridine derivatives, which are widely recognized for their diverse biological activities and potential applications in drug development. The presence of a fluorine atom at the 5-position of the pyridine ring and the ethyl chloroformate functional group imparts unique chemical properties that make it a valuable intermediate in synthetic chemistry.

The 1-(5-fluoropyridin-2-yl)ethyl chloroformate molecule is characterized by its ability to act as a versatile building block in the synthesis of more complex molecules. The fluoropyridine moiety is particularly noteworthy, as fluorinated pyridines are known to enhance the metabolic stability and binding affinity of drug candidates. This feature has made them indispensable in the design of small-molecule inhibitors and activators targeting various biological pathways.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved pharmacokinetic profiles. The 1-(5-fluoropyridin-2-yl)ethyl chloroformate compound has been explored as a key intermediate in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The fluorine atom's electronic properties can modulate the reactivity and selectivity of the molecule, making it an attractive candidate for further derivatization.

One of the most compelling aspects of 1-(5-fluoropyridin-2-yl)ethyl chloroformate is its role in constructing biologically active scaffolds. Researchers have leveraged its structure to develop molecules with enhanced binding affinity to protein targets. For instance, studies have demonstrated its utility in generating potent inhibitors of tyrosine kinases, which play a pivotal role in cell signaling pathways associated with cancer progression. The ability to fine-tune the electronic and steric properties of the fluoropyridine ring allows for the optimization of drug-like characteristics such as solubility, bioavailability, and target specificity.

The ethyl chloroformate functional group in 1-(5-fluoropyridin-2-yl)ethyl chloroformate provides an additional layer of reactivity, enabling further functionalization through nucleophilic substitution reactions. This property is particularly useful in medicinal chemistry, where introducing specific substituents can fine-tune biological activity. For example, alcohols and amines can react with the chloroformate group to form esters or amides, respectively, which are common motifs in drug molecules.

Recent advancements in synthetic methodologies have further expanded the applications of 1-(5-fluoropyridin-2-yl)ethyl chloroformate. Transition-metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, have been employed to introduce aryl or heteroaryl groups at various positions of the pyridine ring. These reactions have enabled the generation of a diverse library of fluorinated pyridines with tailored biological properties.

The pharmaceutical industry has also shown interest in 1-(5-fluoropyridin-2-yl)ethyl chloroformate for its potential in developing antiviral and antibacterial agents. Fluorinated pyridines have been reported to exhibit inhibitory effects against viral proteases and bacterial enzymes, making them promising candidates for novel therapeutic strategies. Additionally, the compound's structural features make it suitable for designing molecules that can interact with biological targets involved in infectious diseases.

In conclusion, 1-(5-fluoropyridin-2-yl)ethyl chloroformate (CAS No. 2172473-86-6) represents a significant advancement in synthetic chemistry and drug development. Its unique structural features and reactivity profile make it an invaluable tool for medicinal chemists seeking to design novel therapeutic agents. As research continues to uncover new applications for this compound, its importance in pharmaceutical innovation is likely to grow even further.